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An In-depth Technical Guide on the Formation and Emplacement of Nepheline Syenite Bodies

Introduction

Nepheline syenite is a holocrystalline, plutonic igneous rock characterized by its silica-
undersaturated nature.[1] It is primarily composed of nepheline, a feldspathoid, and alkali
feldspar (orthoclase and/or albite).[1][2] Unlike granite, with which it can share a similar
appearance, nepheline syenite is defined by the absence of quartz.[2][3] The rock is typically
pale, appearing in shades of grey or pink, though darker green varieties exist.[1] Its formation is
linked to specific alkaline magmatic processes, and its emplacement occurs in a variety of
tectonic settings, primarily intracontinental rifts, ocean islands, and post-orogenic zones.[2][4]
This guide provides a detailed overview of the petrogenesis, geochemistry, and emplacement
mechanisms of nepheline syenite bodies, intended for a scientific audience.

Mineralogical and Geochemical Characteristics

The defining feature of nepheline syenite is its mineral assemblage, which reflects its silica-
deficient and alkali-rich chemical composition.[4][5]

Mineralogy

The essential minerals in nepheline syenite are alkali feldspar and nepheline. According to the
IUGS classification, nepheline must constitute between 10% and 60% of the felsic minerals.[1]
Mafic minerals are typically present in minor amounts, generally less than 5%, and include
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alkali-rich pyroxenes (e.g., aegirine-augite), amphiboles (e.g., hornblende), and biotite.[2][3]
Accessory minerals can be diverse and may include magnetite, apatite, zircon, titanite, and
rare-earth element (REE)-bearing phases.[2] Due to its silica-undersaturated nature, nepheline
cannot coexist with quartz, as they would react to form alkali feldspar.[1]

Geochemistry

Geochemically, nepheline syenites are classified as alkaline rocks due to their high ratio of
(Na20+K20)/SiO2 and (Na20+K20)/Al203.[1] They are typically felsic, with low iron and
magnesium content (around 3 wt%), but have an intermediate silica content (53-62 wt%),
similar to andesite.[1] A key characteristic is the enrichment in large-ion lithophile elements
(LILE) and a depletion in high-field-strength elements (HFSE).[6] They are also notably
concentrated in light rare-earth elements, indicating that the parent magma has undergone a
high degree of differentiation.[1]

Data Presentation: Compositional Data

The quantitative composition of nepheline syenite can vary between different intrusions. The
tables below summarize typical mineralogical and chemical compositions.

Table 1: Typical Mineralogical Composition of Nepheline Syenite

Typical Modal Percentage

Mineral Reference
(%)
Albite (Sodium Feldspar) 48 - 54% [3]
Microcline (Potassium
18 - 23% [3]
Feldspar)
Nepheline 20 - 30% [3]

| Mafic Minerals (Biotite, Hornblende, etc.) | < 5% |[3][7] |

Table 2: Average Whole-Rock Chemical Composition of Nepheline Syenite (wt%)

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://geologybase.com/nepheline-syenite/
https://www.resources.nsw.gov.au/sites/default/files/2022-11/nepheline.pdf
https://geologybase.com/nepheline-syenite/
https://en.wikipedia.org/wiki/Nepheline_syenite
https://www.benchchem.com/product/b1518443?utm_src=pdf-body
https://en.wikipedia.org/wiki/Nepheline_syenite
https://en.wikipedia.org/wiki/Nepheline_syenite
https://www.researchgate.net/publication/364934111_Petrology_and_Geochemistry_of_Nepheline_syenites_of_Sivamalai_alkaline_pluton_Insights_on_their_source_and_tectonic_aspects
https://en.wikipedia.org/wiki/Nepheline_syenite
https://www.benchchem.com/product/b1518443?utm_src=pdf-body
https://www.benchchem.com/product/b1518443?utm_src=pdf-body
https://www.resources.nsw.gov.au/sites/default/files/2022-11/nepheline.pdf
https://www.resources.nsw.gov.au/sites/default/files/2022-11/nepheline.pdf
https://www.resources.nsw.gov.au/sites/default/files/2022-11/nepheline.pdf
https://www.resources.nsw.gov.au/sites/default/files/2022-11/nepheline.pdf
https://njg.geologi.no/images/NJG_articles/NGT_44_2_205-215.pdf
https://www.benchchem.com/product/b1518443?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1518443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Oxide Percentage Weight (%) Reference
SiO:2 54.99% [2]
Al203 20.96% [2]
Naz20 8.23% 2]
K20 5.58% [2]
Fe20s3 2.25% [2]
FeO 2.05% 2]
CaO 2.31% [2]
MgO 0.77% [2]
TiO2 0.60% 2]
MnO 0.15% [2]

| P20s | 0.13% |[2] |

Petrogenesis: The Formation of Nepheline Syenite
Magma

The origin of silica-undersaturated magmas that form nepheline syenites is a subject of
extensive research. Several distinct mechanisms are proposed, often involving processes in
both the mantle and the crust.

o Low-Degree Partial Melting of the Mantle: Silica-undersaturated igneous rocks are
commonly formed by low degrees of partial melting of the Earth's mantle, particularly in
regions where carbon dioxide may be more prevalent than water.[1] Experimental studies
have shown that phonolitic melts, the extrusive equivalent of nepheline syenites, can be
produced directly by low-degree partial melting of an enriched lherzolite mantle source at
relatively low pressures (1.0-1.5 GPa).[8]

o Fractional Crystallization: Nepheline syenites can be derived from more mafic, silica-
undersaturated, mantle-derived melts (like alkali basalt or basanite) through the process of
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crystal fractionation.[1][2] As the magma cools, early-formed crystals of olivine and pyroxene
are removed, progressively enriching the remaining melt in alkalis and aluminum and
depleting it in silica, leading to the eventual crystallization of nepheline and alkali feldspar.[9]

e Crustal Assimilation and Magma Mixing: In some cases, the interaction of magma with
crustal rocks can play a role. For example, the assimilation of carbonate rocks (limestone) by
a subalkaline magma could potentially desilicate the melt, though experimental studies
suggest this is an unlikely primary mechanism.[10] More commonly, the origin may involve
the mixing of mantle-derived melts with melts derived from the crust.[4]

o Melting of Lower Crustal Rocks: Another proposed mechanism involves the melting of lower
crustal rocks, facilitated by an influx of volatiles and alkalis from the mantle.[4]

These pathways are not mutually exclusive and may operate in conjunction. The specific
tectonic setting often influences the dominant petrogenetic process.
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A diagram illustrating the primary petrogenetic pathways leading to the formation of nepheline
syenite magma.

Tectonic Settings and Emplacement Mechanisms

Nepheline syenite bodies are predominantly emplaced in specific anorogenic (non-mountain-
building) tectonic settings.

o Continental Rifts: This is one of the most common settings. The extensional tectonics

associated with rifting facilitates the ascent of magma from the mantle with minimal crustal
interaction.[4][11]
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« Intraplate/Hotspot Settings: Volcanism and plutonism over mantle plumes or hotspots away
from plate boundaries can also generate alkaline magmas, leading to nepheline syenite
intrusions.[2][4]

o Post-Orogenic Settings: Following a continental collision, extensional collapse or changes in
plate motions can create conditions favorable for the generation and emplacement of
alkaline magmas.[4]

The emplacement of the magma into the crust can occur via several mechanisms. They often
form as relatively small, shallow-level intrusive bodies, such as stocks, dikes, and ring
complexes.[3][4] In some cases, emplacement is controlled by pre-existing structures in the
crust. For instance, studies have documented the synkinematic emplacement of nepheline
syenite bodies along major shear zones, where the magma intrudes during active faulting and
thrusting.[12] The magma's rheology and the regional strain rate are critical factors controlling
whether it develops internal magmatic fabrics or behaves as a rigid body during emplacement.
[12]

Tectonic Settings and Emplacement of Nepheline Syenite
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A chart showing the typical tectonic settings that generate nepheline syenite magmas and
their subsequent emplacement mechanisms within the crust.

Experimental Protocols

The study of nepheline syenites involves a range of petrological and geochemical techniques.
The protocols are designed to determine the mineralogical, chemical, and isotopic composition
of the rocks, providing insights into their origin and evolution.

Sample Preparation and Petrographic Analysis

o Field Sampling: Representative samples are collected from outcrops, ensuring freshness
and minimal weathering.

e Thin Section Preparation: Rock samples are cut and ground to a thickness of 30
micrometers and mounted on glass slides.

o Petrographic Microscopy: Thin sections are analyzed using a polarizing microscope to
identify mineral assemblages, textures, and modal proportions. This helps in classifying the
rock and understanding its crystallization history.

Geochemical Analysis

A common workflow for whole-rock geochemical analysis is as follows:

o Sample Preparation: The fresh rock sample is cleaned to remove any altered surfaces. It is
then crushed into smaller chips, and a representative fraction is pulverized into a fine powder
(typically <200 mesh) using an agate mill to avoid contamination.

e Major Element Analysis: Major oxide concentrations (SiOz, Al20s3, etc.) are commonly
determined by X-ray Fluorescence (XRF) spectrometry on fused glass beads.

o Trace and Rare-Earth Element Analysis: These are typically determined using Inductively
Coupled Plasma Mass Spectrometry (ICP-MS) after dissolving the rock powder using a
mixture of strong acids (e.g., HF and HNO3).

e Spectrographic Analysis: Historically, and for specific elements, methods like flame
photometry for alkali metals (Na, K) and arc/spark emission spectrography for other trace
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elements have been used. For example, a study on Norwegian nepheline syenite used a
Perkin-Elmer flame photometer for Na and K and a Hilger large spectrograph for Li, Rb, and
Cs.[7]

Experimental Petrology

o Hydrothermal Experiments: To study alteration processes, experiments can be conducted by
placing nepheline grains in contact with solutions of varying composition (e.g., deionized
water, NaCl, or HCI solutions) under controlled high-temperature and high-pressure
conditions in an autoclave.[13] The resulting alteration products are then analyzed to
understand fluid-rock interaction.[13]

o Partial Melting Experiments: To test petrogenetic models, experiments are performed using
piston-cylinder or multi-anvil apparatuses. A synthetic or natural rock composition (e.g.,
peridotite) is subjected to high pressures and temperatures to simulate conditions in the
mantle or crust. The composition of the resulting partial melt is then quenched to a glass and
analyzed.[8]
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General Workflow for Geochemical Analysis of Nepheline Syenite
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A simplified workflow diagram for the geochemical analysis and interpretation of nepheline
syenite samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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